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Introduction
Cis-1,3-dichloropropene is a soil fumigant used to control nematodes in agriculture.[1][2] Due

to its volatility, a significant portion can be released into the atmosphere after application,

posing potential environmental and health risks.[3][4][5][6] Accurate measurement of its

emissions from soil is crucial for developing effective emission reduction strategies and

conducting risk assessments.[4][7] This document provides detailed application notes and

protocols for measuring cis-1,3-dichloropropene emissions from soil, intended for use by

researchers and environmental scientists. The methodologies described focus on the use of

flux chambers for sample collection and gas chromatography-mass spectrometry (GC-MS) for

analysis.

Principle of Measurement
The measurement of cis-1,3-dichloropropene emissions from soil typically involves two main

stages:

Sample Collection: Volatile emissions from a defined soil area are captured using a flux

chamber. The chamber isolates a section of the soil surface, allowing the emitted

compounds to accumulate in the headspace or be swept away by a controlled flow of gas.[8]

[9][10] The captured air, containing the analyte, is then drawn through a sorbent tube where

the cis-1,3-dichloropropene is trapped.
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Sample Analysis: The sorbent tube is transported to the laboratory for analysis. The trapped

cis-1,3-dichloropropene is desorbed, either thermally or with a solvent, and then analyzed

using gas chromatography (GC) coupled with a suitable detector, most commonly a mass

spectrometer (MS) for its high selectivity and sensitivity.[11][12][13][14]

Quantitative Data Summary
The following tables summarize key quantitative data related to the measurement of 1,3-

dichloropropene emissions and its analysis.

Table 1: Reported Emission Rates and Total Loss of 1,3-Dichloropropene from Soil

Parameter Value Conditions Reference

Daily Peak Emission

Rate
13 - 33 µg m⁻² s⁻¹

Field experiment,

deep injection (61 cm)
[15]

Daily Peak

Volatilization Rate
12 - 30 µg m⁻² s⁻¹

Field experiment,

standard agronomic

practices

[4]

Total Mass Loss 23 - 41 kg ha⁻¹

16-day field

measurement, deep

injection

[15]

Total Emission Loss

(% of applied)
15 - 27%

16-day field

measurement, deep

injection

[15]

Total Emission Loss

(% of applied)
16 - 35%

Field experiment,

standard agronomic

practices

[4][5]

Total Emission Loss

(% of applied)
10 - 58%

Model simulation for

various application

methods

[7]

Table 2: Analytical Method Performance for 1,3-Dichloropropene
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Sample Matrix
Analytical
Method

Recovery (%)
Limit of
Quantification
(LOQ)

Reference

Air

GC/ECD

(Solvent

Desorption with

Isooctane)

~100%

Not Specified

(Validated for

0.4–4.0 ppm)

[11][13]

Air

GC/FID (Solvent

Desorption with

Carbon Disulfide)

90 - 100% 0.005 mg/m³ [12]

Water
Purge and Trap

GC/MS
70 - 120% 0.05 ng/mL [16]

Soil
Purge and Trap

GC/MS
70 - 120% 0.20 µg/kg [16]

Fruits &

Vegetables

GC/MS (Solvent

Extraction)
Not specified 0.01 mg/kg [14]

Rat Blood

GC/ECD

(Solvent

Extraction)

80.8 - 98.5%
5.88 ng/mL (cis-

isomer)
[11][13]

Experimental Protocols
Protocol 1: Field Sampling of Cis-1,3-Dichloropropene
Emissions using a Dynamic Flux Chamber
This protocol describes the collection of air samples from a soil surface using a dynamic (flow-

through) flux chamber and sorbent tubes.

Materials:

Dynamic flux chamber (e.g., stainless steel or clear acrylic dome)[8][9][17]

Inert gas supply (e.g., compressed zero air or nitrogen)
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Mass flow controllers

Sorbent tubes packed with a suitable adsorbent like Tenax®-GC or activated charcoal[11]

[12][13]

Low-flow air sampling pump

Tubing (e.g., Teflon®)

Field blanks (sorbent tubes handled in the same way as samples but without air drawn

through)

GPS unit for recording sampling locations

Thermometer and soil moisture probe

Procedure:

Chamber Placement: Carefully place the flux chamber on the soil surface in the area of

interest. Gently press the chamber into the soil to a depth of a few centimeters to ensure a

good seal. Avoid disturbing the soil surface inside the chamber.

System Setup: Connect the inert gas supply to the chamber's inlet port via a mass flow

controller. Connect the outlet port of the chamber to a sorbent tube, which is then connected

to the air sampling pump. Ensure all connections are airtight.

Purging and Equilibration: Start the flow of the inert gas through the chamber at a controlled

rate. Allow the chamber to purge for a period of time (e.g., 3-4 chamber volumes) to reach a

steady state.[9]

Sample Collection: Turn on the air sampling pump and draw air from the chamber outlet

through the sorbent tube at a known flow rate (e.g., 50-200 mL/min) for a specified duration.

The sampling duration will depend on the expected emission rates and the analytical

method's sensitivity.

Post-Sampling: After sampling, turn off the pump, remove the sorbent tube, and securely cap

both ends. Record the sampling location, date, time, duration, flow rate, and ambient
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conditions (temperature, soil moisture).

Field Blank: At each sampling site, handle a field blank sorbent tube in the same manner as

the samples (uncap, place in the sampling train without turning on the pump, recap).

Storage and Transport: Store the collected sample and blank tubes in a clean, airtight

container, and transport them to the laboratory for analysis. To minimize loss of the analyte,

samples should be kept cool and analyzed as soon as possible.[12]

Protocol 2: Analysis of Cis-1,3-Dichloropropene by
Thermal Desorption-Gas Chromatography-Mass
Spectrometry (TD-GC-MS)
This protocol outlines the laboratory analysis of sorbent tubes for cis-1,3-dichloropropene.

Materials and Instrumentation:

Thermal desorber unit

Gas chromatograph with a capillary column suitable for volatile organic compounds (e.g.,

DB-VRX, 624-type phase)[14][18]

Mass spectrometer detector (MSD)

Certified standard of cis-1,3-dichloropropene

Internal standard (e.g., 2-bromo-1-chloropropane, 1,3,5-tribromobenzene)[11][14]

High-purity helium carrier gas

Procedure:

Instrument Setup and Calibration:

Set up the TD-GC-MS system according to the manufacturer's instructions.

Prepare a series of calibration standards by spiking known amounts of cis-1,3-
dichloropropene and the internal standard onto clean sorbent tubes.
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Analyze the calibration standards to generate a calibration curve.

Sample Analysis:

Place the field sample sorbent tube into the thermal desorber.

Heat the tube to desorb the trapped analytes onto a cold trap within the thermal desorber.

Rapidly heat the cold trap to inject the analytes into the GC column.[18]

GC-MS Conditions (Example):[14][18]

GC Column: 30 m x 0.25 mm ID, 1.4 µm film thickness DB-VRX or similar.

Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, ramp at

10°C/min to 130°C, then ramp at 60°C/min to 220°C and hold for 1 minute.

Carrier Gas: Helium at a constant flow.

Injector Temperature: 200°C.

MSD Interface Temperature: 230°C.

MSD Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Monitor

characteristic ions for cis-1,3-dichloropropene (e.g., m/z 75 for quantification and m/z

112 for confirmation) and the internal standard.[14][16]

Data Analysis and Calculation:

Identify and integrate the peaks corresponding to cis-1,3-dichloropropene and the

internal standard in the chromatograms.

Calculate the mass of cis-1,3-dichloropropene in the sample using the calibration curve.

Calculate the concentration of cis-1,3-dichloropropene in the air sampled (in µg/m³).

Calculate the emission flux (F) in µg m⁻² s⁻¹ using the following equation: F = (C * Q) / A

Where:
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C = Concentration of cis-1,3-dichloropropene in the chamber outlet air (µg/m³)

Q = Flow rate of the sweep gas through the chamber (m³/s)

A = Surface area of the soil covered by the chamber (m²)
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Caption: Workflow for measuring cis-1,3-dichloropropene soil emissions.
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Caption: Analytical pathway from sorbent tube to data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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